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Compound of Interest

Compound Name: N,N-Diethylethylenediamine

Cat. No.: B122027

An In-depth Technical Guide to N,N-Diethylethylenediamine

N,N-Diethylethylenediamine, a versatile diamine, serves as a crucial building block and
reagent in a multitude of applications, particularly within the pharmaceutical and chemical
synthesis sectors. This guide provides a comprehensive overview of its chemical and physical
properties, synthesis protocols, and key applications, tailored for researchers, scientists, and
professionals in drug development.

Core Properties of N,N-Diethylethylenediamine

N,N-Diethylethylenediamine, with the [IUPAC name N',N'-diethylethane-1,2-diamine, is a
colorless to light yellow liquid with a characteristic amine-like odor.[1] Its chemical structure
consists of an ethylenediamine backbone with two ethyl groups attached to one of the nitrogen
atoms.

Quantitative Data Summary

The following table summarizes the key quantitative properties of N,N-
Diethylethylenediamine.
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Property Value

Molecular Formula C6H16N2[2]
Molecular Weight 116.20 g/mol [2]
CAS Number 100-36-7[3]

Density 0.827 g/mL at 25 °C
Boiling Point 145-147 °C

Melting Point -70 °C[1]

Flash Point 32 °C (closed cup)

Refractive Index

1.436 (at 20 °C, 589 nm)

pKal

7.70 (+2)[1]

pKa2

10.46 (+1)[1]

Synthesis and Experimental Protocols

The synthesis of N,N-Diethylethylenediamine can be achieved through various methods. One
common industrial method involves the reaction of diethylamine with 2-chloroethylamine
hydrochloride. Another documented method is the reaction of 2-diethylaminoethyl chloride
hydrochloride with liquid ammonia.[4]

Experimental Protocol: Synthesis from 2-
Diethylaminoethyl Chloride Hydrochloride and Ammonia

This protocol is based on a patented method for the preparation of N,N-
Diethylethylenediamine.[4]

Materials:
o 2-diethylaminoethyl chloride hydrochloride

e Liquid ammonia
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o Water

o Alkali (e.g., Sodium Hydroxide)

o High-pressure autoclave

Procedure:

A solution of 2-diethylaminoethyl chloride hydrochloride in water is prepared and charged
into a high-pressure autoclave.

e The autoclave is sealed and checked for air tightness.

e Liquid ammonia is slowly introduced into the autoclave in excess.

e The reaction is carried out under a pressure of 0-10 MPa and a temperature of 10-100 °C.
e The reaction mixture is maintained at these conditions for a minimum of 4 hours.

 After the reaction is complete, the residual ammonia is recovered.

¢ An alkali solution is added to the reaction mixture, which is then cooled to induce alkali
precipitation, separating out the lower alkali liquor.

e The upper organic layer is collected and subjected to rectification.
o The fraction collected at 143-148 °C is the final N,N-Diethylethylenediamine product.
This method is noted for its high yield and product purity.[4]

Applications in Research and Drug Development

N,N-Diethylethylenediamine is a valuable intermediate in the synthesis of a wide range of
biologically active molecules and fine chemicals.

o Pharmaceutical Synthesis: It is a key precursor in the production of various active
pharmaceutical ingredients (APIs), including antimalarials, procainamide, and tiapride.[1][5]
[6] Its structural motif is found in compounds that exhibit diverse pharmacological activities.
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e Imaging Agents: The compound has been utilized in the development of melanin-targeted
PET and SPECT imaging agents for the diagnosis of melanoma.[5][7]

o Agrochemicals: It serves as a building block in the synthesis of certain agrochemicals.[8]

e Oligonucleotide Synthesis: N,N-Diethylethylenediamine has been employed in the
oxidative amidation of hydrogen phosphonate diesters, a step in the synthesis of
oligonucleotides.[5][7]

e Apoptosis Induction: Research has indicated that N,N-Diethylethylenediamine can induce
apoptosis through a caspase-3 dependent pathway, suggesting potential applications in
cancer research.[1][5]

Logical Workflow for Synthesis

The following diagram illustrates the key steps in the synthesis of N,N-
Diethylethylenediamine from 2-diethylaminoethyl chloride hydrochloride and ammonia.
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Caption: Synthesis workflow for N,N-Diethylethylenediamine.

Safety and Handling
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N,N-Diethylethylenediamine is a flammable liquid and vapor.[2] It is also corrosive and can
cause severe skin burns and eye damage.[9] The substance is toxic if it comes into contact
with the skin and harmful if inhaled.[9] Appropriate personal protective equipment, including
gloves, goggles, and respiratory protection, should be used when handling this chemical. It
should be stored in a cool, dry, and well-ventilated area away from heat and ignition sources.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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